Cas no 2137952-14-6 ({3,3,5-Trimethyl-1-[(oxiran-2-yl)methyl]cyclohexyl}methanol)

• Product Name: {3,3,5-Trimethyl-1-[(oxiran-2-yl)methyl]cyclohexyl}methanol
• CAS No: 2137952-14-6
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 5958176
• PubChem ID: 165750606
• Update Time: 2024-01-04

{3,3,5-Trimethyl-1-[(oxiran-2-yl)methyl]cyclohexyl}methanol Chemical and Physical Properties

Names and Identifiers

• EN300-624871
• 2137952-14-6
• {3,3,5-trimethyl-1-[(oxiran-2-yl)methyl]cyclohexyl}methanol
• {3,3,5-Trimethyl-1-[(oxiran-2-yl)methyl]cyclohexyl}methanol

• Inchi： 1S/C13H24O2/c1-10-4-12(2,3)8-13(5-10,9-14)6-11-7-15-11/h10-11,14H,4-9H2,1-3H3
• InChI Key： NQNVFLHGUCNVPE-UHFFFAOYSA-N
• SMILES： O1CC1CC1(CO)CC(C)CC(C)(C)C1

Computed Properties

• Exact Mass: 212.177630004g/mol
• Monoisotopic Mass: 212.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.8Ų